10.1039/C2SC01004F | Novel self-assembled dynamic [2]catenanes interlocked by the quadruple hydrogen bonding ureidopyrimidinone motif†

Novel self-assembled dynamic [2]catenanes interlocked by the quadruple hydrogen bonding ureidopyrimidinone motif†

Chemical Science Pub Date: 2012-01-18 DOI: 10.1039/C2SC01004F

Abstract

Novel dynamic [2]catenanes interlocked by the quadruple hydrogen bonding ureidopyrimidinone (UPy) motif have been developed. The dynamic catenation process was due to the selective cyclization of bifunctional UPy molecules over a wide concentration range with the assistance of the cyclobis(paraquat-p-phenylene) (CBPQT⁴⁺4+) macrocycle. The self-assembled [2]catenanes were stabilized by a combination of different non-covalent interactions comprising quadruple hydrogen bonding and host–guest interactions. This type of non-covalent bonded catenane is the first one interlocked by multiple hydrogen bonding interactions instead of metal–ligand interactions.

Novel self-assembled dynamic [2]catenanes interlocked by the quadruple hydrogen bonding ureidopyrimidinone motif†

Share View Original Text

Recommended Literature

[1] Publications received Anal. Proc., 1980,17, 388-392 10.1039/AP9801700388
[2] Advances in targeting and heterologous expression of genes involved in the synthesis of fungal secondary metabolites Yun-Ming Qiao,Rui-Lin Yu,Ping ZhuRSC Adv., 2019,9, 35124-35134 10.1039/C9RA06908A
[3] Contents list CrystEngComm, 2011,13, 5601-5618 10.1039/C1CE90065J
[4] Identification of optimally stable nanocluster geometries via mathematical optimization and density-functional theory† Natalie M. Isenberg,Michael G. Taylor,Zihao Yan,Christopher L. Hanselman,Giannis Mpourmpakis,Chrysanthos E. GounarisMol. Syst. Des. Eng., 2020,5, 232-244 10.1039/C9ME00108E
[5] Three-dimensional tracking of nanoparticles by dual-color position retrieval in a double-core microstructured optical fiber† Ronny Förster,Adrian LorenzLab Chip, 2021,21, 4437-4444 10.1039/D1LC00709B
[6] Facile syntheses of pure uranium halides: UCl4, UBr4 and UI4† Dalton Trans., 2017,46, 5835-5842 10.1039/C7DT00726D
[7] Combating drug-resistant bacteria with sulfonium cationic poly(methionine)† Lizhong Zhu,Jie Li,Weiwei HuanRSC Adv., 2023,13, 27608-27612 10.1039/D3RA03925K
[8] Red tides in the Galician rías: historical overview, ecological impact, and future monitoring strategies† Escalera L.,Reguera B.,Nogueira E.,Bode A.,Ruiz-Villarreal M.,Rossignoli A. E.,Ben-Gigirey B.,Rey V.,Fraga S.Environ. Sci.: Processes Impacts, 2024,26, 16-34 10.1039/D3EM00296A
[9] Inside back cover Phys. Chem. Chem. Phys., 2020,22, 17413-17413 10.1039/D0CP90178D
[10] Achieving high-performance planar perovskite solar cell with Nb-doped TiO2 compact layer by enhanced electron injection and efficient charge extraction† Bai-Xue Chen,Hua-Shang Rao,Wen-Guang Li,Yang-Fan Xu,Hong-Yan Chen,Dai-Bin Kuang,Cheng-Yong SuJ. Mater. Chem. A, 2016,4, 5647-5653 10.1039/C6TA00989A

Journal Name：Chemical Science

Research Products

4-(3-fluoro-4-methoxyphenyl)benzoic acid

CAS no.: 106291-25-2
Methyl 1-Amino-1-cycloheptanecarboxylate

CAS no.: 183429-63-2
Benzo[c]thiophene-1-carboxylicacid, 4,5,6,7-tetrahydro-4-oxo-3-(propylthio)-, ethyl ester

CAS no.: 172516-30-2
2-(Chloromethyl)-5-cyclopropyl-1,3,4-thiadiazole

CAS no.: 138300-59-1
2-Propanone,1,1,1,3,3,3-hexafluoro-, hydrate (1:1)

CAS no.: 10543-95-0
Carbonimidodithioicacid, cyano-, 4-bromophenyl methyl ester (9CI)

CAS no.: 152382-03-1
2-Bromo-1-(4-(tert-butyl)-2,6-dimethyl-3,5-dinitrophenyl)ethanone

CAS no.: 175136-56-8
RTI-113

CAS no.: 141807-57-0
Benzonitrile,4-(2S)-2-oxiranyl-

CAS no.: 179694-33-8
2H-Pyran-2,6(3H)-dione,dihydro-4-methyl-4-(4-nitrophenyl)-

CAS no.: 19244-22-5